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For researchers, scientists, and professionals in drug development, the precise measurement
of atomic transition frequencies is a cornerstone of fundamental physics and a driver of
technological advancement. This guide provides an objective comparison of recent
experimental validations of the Ytterbium-171 (171Yb) clock transition frequency, a key
candidate for the redefinition of the S| second. The data presented is sourced from leading
metrology institutes, offering a comprehensive overview of the state-of-the-art in optical atomic
clocks.

This document summarizes quantitative data from various research groups into a clear tabular
format, details the experimental protocols for key measurements, and provides a visual
representation of a generalized experimental workflow for an optical lattice clock.

Comparative Analysis of ’*Yb Clock Transition
Freguency Measurements

The absolute frequency of the 17Yb clock transition is a critical value, and its precise
determination is the subject of ongoing research worldwide. Different experimental setups,
including neutral atoms confined in optical lattices and single trapped ions, are employed to
measure this frequency with increasing accuracy. The following table summarizes recent key
measurements from various institutions.
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] Measured .
Research Atomic Clock Fractional Year
. . Frequency . .
Institute System Transition (H2) Uncertainty  Published
z

518 295 836

INRIM Neutral ’tYh 1So — 3Po 590 2.7 x 10716 2023[1]
863.44(14)
518 295 836

INRIM Neutral 71Yb 1So — 3Po 590 5.9 x 1016 2017[2]
863.59(31)
642 121 496

) 2S1/2 = 2F/2

NPL Single 171Yb+ E€3) 772 3.4 x 10716 2018[3]
645.17(22)
642 121 496

) 2S1/2 - 2F3/2

NPL Single 171Yb+ (E3) 772 4.0 x 10716 2017[4]
645.14(26)
518 295 836

NMIJ Neutral 7tYb 1So — 3Po 590 1.9 x 10-16 2025[5]
863.62(10)

Experimental Protocols

The precise measurement of the 171Yb clock transition frequency relies on sophisticated

experimental setups and methodologies. While specific implementations vary between

research groups, the fundamental principles are similar.

Neutral Ytterbium Optical Lattice Clock (e.g., INRIM,

NM1J)

The experimental protocol for an optical lattice clock using neutral 11Yb atoms typically

involves the following key stages:

o Atom Source and Collimation: Ytterbium atoms are produced by heating an oven. The

resulting atomic beam is then collimated to reduce its divergence.
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Zeeman Slower: A Zeeman slower, using a magnetic field and a counter-propagating laser
beam, is employed to decelerate the atoms to speeds suitable for trapping.

Magneto-Optical Trap (MOT): The slowed atoms are captured and cooled to microkelvin
temperatures in a magneto-optical trap. This is typically a two-stage process, using the broad
1So — 1P transition for initial cooling and the narrower 1So — 3P1 intercombination line for
further cooling to lower temperatures.

Optical Lattice Trapping: The cold atoms are then loaded into a one-dimensional optical
lattice. This lattice is formed by a standing wave of laser light tuned to a "magic wavelength"
(around 759 nm for the 1So — 3Po transition). At this specific wavelength, the AC Stark shifts
induced by the lattice light on the two clock states are equal, minimizing the perturbation of
the transition frequency.

State Preparation: Before probing the clock transition, the atoms are prepared in a specific
spin state (mF = +1/2 or -1/2 of the 1So ground state) through optical pumping.

Clock Transition Spectroscopy: A highly stable clock laser, with a wavelength of
approximately 578 nm, is used to probe the ultra-narrow 1So — 3Po clock transition. The laser
frequency is scanned across the atomic resonance, and the excitation of the atoms to the
3Po state is detected.

Frequency Measurement and Stabilization: The frequency of the clock laser is precisely
measured using a femtosecond optical frequency comb. This comb acts as a gear, phase-
coherently linking the optical frequency of the clock laser to a microwave reference, such as
a hydrogen maser or a caesium fountain primary frequency standard. The measured atomic
transition is then used as a feedback signal to lock the frequency of the clock laser, creating
a highly stable optical frequency standard.

Systematic Shift Evaluation: A significant part of the experimental work is dedicated to
identifying, evaluating, and correcting for systematic frequency shifts that can affect the
accuracy of the clock. These shifts can arise from various sources, including the blackbody
radiation from the environment, the lattice light itself (residual and higher-order effects),
collisions between atoms, and the second-order Zeeman effect from magnetic fields. These
shifts are meticulously characterized by systematically varying the relevant experimental
parameters and observing the effect on the clock frequency.
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Single Ytterbium lon Optical Clock (e.g., NPL)

For experiments using a single trapped ’tYb* ion, the protocol is as follows:

lon Trapping and Cooling: A single 7tYb* ion is confined in a radiofrequency Paul trap. The
ion is then laser-cooled to the millikelvin range using the 2Si/2 — 2P1/2 transition at 369 nm.

Clock Transition Probing: A highly stabilized laser is used to probe an ultra-narrow optical
clock transition. In the case of 1’tYb*, two transitions are commonly used: the electric
qguadrupole (E2) transition 2S1/2 — 2Ds/2 at 436 nm and the electric octupole (E3) transition
2S1/2 - 2F7/2 at 467 nm. The latter is exceptionally narrow and less susceptible to some
systematic shifts.

Quantum Jump Spectroscopy: The excitation of the ion to the upper clock state is detected
using the quantum jump technique. After the probe laser pulse, the cooling laser is applied. If
the ion was excited to the metastable upper state, it will not fluoresce. If it remained in the
ground state, it will scatter many photons. This binary signal provides a very high detection
efficiency.

Frequency Measurement and Feedback: Similar to the neutral atom clock, the frequency of
the probe laser is measured against a primary standard using an optical frequency comb.
The laser's frequency is then locked to the atomic transition.

Systematic Shift Analysis: The trapped ion is subject to various environmental perturbations
that can shift the clock frequency. These include the quadratic Stark shift from the trapping
fields, the second-order Doppler shift due to the ion's residual motion (micromotion), and the
blackbody radiation shift. These shifts are carefully evaluated and corrected for to determine
the unperturbed transition frequency.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for an optical lattice

clock, from the atom source to the final frequency measurement.
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Atom Preparation Clock Operation

----------
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Caption: Generalized workflow for a Ytterbium-171 optical lattice clock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Experimental Validations of the
Ytterbium-171 Clock Transition Frequency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261637#experimental-validation-of-ytterbium-171-
clock-transition-frequency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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